Cas no 2248325-43-9 (4-(Aminomethyl)-3,5-difluorobenzoic acid;hydrochloride)

• Product Name: 4-(Aminomethyl)-3,5-difluorobenzoic acid;hydrochloride
• CAS No: 2248325-43-9
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 6235619
• PubChem ID: 137935537
• Update Time: 2025-10-05

4-(Aminomethyl)-3,5-difluorobenzoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-3,5-difluorobenzoic acid hydrochloride
• 2248325-43-9
• EN300-6498671
• 4-(Aminomethyl)-3,5-difluorobenzoic acid;hydrochloride

• Inchi： 1S/C8H7F2NO2.ClH/c9-6-1-4(8(12)13)2-7(10)5(6)3-11;/h1-2H,3,11H2,(H,12,13);1H
• InChI Key： UZUYAIOVHBLJMT-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C(=O)O)C=C(C=1CN)F

Computed Properties

• Exact Mass: 223.0211625g/mol
• Monoisotopic Mass: 223.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-(Aminomethyl)-3,5-difluorobenzoic acid;hydrochloride

4-(Aminomethyl)-3,5-difluorobenzoic acid; Hydrochloride: A Comprehensive Overview

4-(Aminomethyl)-3,5-difluorobenzoic acid; hydrochloride, also known by its CAS number 2248325-43-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, with specific substituents that confer unique chemical and biological properties. The presence of the amino methyl group (-CH₂NH₂) and two fluorine atoms at the 3 and 5 positions of the benzene ring makes this compound a valuable substrate for various applications in drug discovery and materials science.

The synthesis of 4-(Aminomethyl)-3,5-difluorobenzoic acid; hydrochloride typically involves multi-step organic reactions. The starting material is often 3,5-difluorobenzoic acid, which undergoes nucleophilic substitution or coupling reactions to introduce the aminomethyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements are particularly relevant in the context of green chemistry initiatives.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, studies published in 2023 have demonstrated that derivatives of 4-(Aminomethyl)-3,5-difluorobenzoic acid; hydrochloride exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's role in drug development pipelines targeting central nervous system disorders.

In addition to its pharmacological applications, 4-(Aminomethyl)-3,5-difluorobenzoic acid; hydrochloride has shown utility in materials science. Its ability to form stable metal-organic frameworks (MOFs) has been highlighted in recent studies. MOFs are porous materials with applications ranging from gas storage to catalysis. The fluorine substituents on the benzene ring enhance the compound's compatibility with metal ions, making it a versatile precursor for these advanced materials.

The chemical stability and reactivity of 4-(Aminomethyl)-3,5-difluorobenzoic acid; hydrochloride have also been extensively studied. Research conducted in 2023 revealed that the compound exhibits excellent thermal stability up to 180°C under inert conditions. Furthermore, its reactivity towards nucleophilic aromatic substitution is influenced by the electron-withdrawing effects of the fluorine atoms, which facilitate such transformations. These properties make it an attractive candidate for use in high-throughput screening assays within the pharmaceutical industry.

From an environmental perspective, understanding the fate and toxicity of 4-(Aminomethyl)-3,5-difluorobenzoic acid; hydrochloride is crucial for ensuring sustainable practices. Recent eco-toxicological studies have shown that while the compound demonstrates moderate acute toxicity to aquatic organisms, its persistence in natural environments is relatively low due to rapid biodegradation under aerobic conditions. These insights are valuable for regulatory agencies assessing its safety profile.

In conclusion, 4-(Aminomethyl)-3,5-difluorobenzoic acid; hydrochloride (CAS No: 2248325-43-9) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure enables it to serve as a key intermediate in drug discovery and materials science while maintaining a favorable safety profile when handled appropriately. As research continues to uncover new uses for this compound, its significance within scientific communities is expected to grow further.